Cas no 36677-36-8 (2-(3-Methoxyphenyl)-1H-1,3-benzodiazole)

• Product Name: 2-(3-Methoxyphenyl)-1H-1,3-benzodiazole
• CAS No: 36677-36-8
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• MDL: MFCD00436742
• CID: 853799
• PubChem ID: 794634
• Update Time: 2025-05-25

2-(3-Methoxyphenyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-(3-methoxyphenyl)-
• 2-(3-methoxyphenyl)-1H-1,3-benzodiazole
• 2-(3-Methoxyphenyl)-1H-benzimidazole
• 1-benzimidazol-2-yl-3-methoxybenzene
• 2-(3-Methoxyphenyl)-1H-benzo[d]imidazole
• SR-01000204368-1
• CS-0216474
• AB00080480-01
• AKOS000275519
• ALBB-028057
• OTAVA-BB 1056470
• Cambridge id 5318295
• EN300-44223
• LS-09749
• STL481812
• CHEMBL2297908
• 36677-36-8
• Oprea1_427862
• XH0120
• SR-01000204368
• DB-086951
• DTXSID80355242
• 3-methoxyphenylbenzoimidazole
• SCHEMBL830598
• G21107
• MFCD00436742
• 2-(3-Methoxyphenyl)-1H-1,3-benzodiazole

• MDL： MFCD00436742
• Inchi： 1S/C14H12N2O/c1-17-11-6-4-5-10(9-11)14-15-12-7-2-3-8-13(12)16-14/h2-9H,1H3,(H,15,16)
• InChI Key： XAMZPXRUPPCGFJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 224.09500
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91000
• LogP: 3.23850

Additional information on 2-(3-Methoxyphenyl)-1H-1,3-benzodiazole

Research Brief on 2-(3-Methoxyphenyl)-1H-1,3-benzodiazole (CAS: 36677-36-8) in Chemical Biology and Pharmaceutical Applications

2-(3-Methoxyphenyl)-1H-1,3-benzodiazole (CAS: 36677-36-8) is a benzimidazole derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound belongs to a class of heterocyclic aromatic organic compounds, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. Recent studies have explored its molecular mechanisms, pharmacokinetics, and potential as a lead compound in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 2-(3-Methoxyphenyl)-1H-1,3-benzodiazole on specific kinase pathways implicated in cancer cell proliferation. The study utilized in vitro assays and molecular docking simulations to demonstrate that this compound exhibits selective inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumorigenesis. The findings suggest that 2-(3-Methoxyphenyl)-1H-1,3-benzodiazole could serve as a promising scaffold for developing novel anticancer agents.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of this compound. The research team synthesized a series of derivatives and evaluated their efficacy against multidrug-resistant bacterial strains. Results indicated that 2-(3-Methoxyphenyl)-1H-1,3-benzodiazole exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study also highlighted the compound's low cytotoxicity to mammalian cells, making it a potential candidate for further development as an antimicrobial agent.

Pharmacokinetic studies of 2-(3-Methoxyphenyl)-1H-1,3-benzodiazole have also been conducted to assess its drug-like properties. A 2022 report in European Journal of Pharmaceutical Sciences detailed its metabolic stability, plasma protein binding, and oral bioavailability in rodent models. The compound demonstrated favorable pharmacokinetic profiles, with moderate plasma half-life and good tissue penetration, supporting its potential as an orally administered therapeutic agent.

In addition to its direct biological activities, recent research has investigated the use of 2-(3-Methoxyphenyl)-1H-1,3-benzodiazole as a fluorescent probe in cellular imaging. Its unique photophysical properties, including high quantum yield and photostability, make it suitable for tracking intracellular processes. A 2023 study in Chemical Communications demonstrated its application in visualizing lysosomal dynamics in live cells, opening new possibilities for diagnostic and research tools in cell biology.

Despite these promising findings, challenges remain in the development of 2-(3-Methoxyphenyl)-1H-1,3-benzodiazole as a therapeutic agent. Current research efforts are focused on optimizing its chemical structure to improve potency and selectivity, while maintaining favorable pharmacokinetic properties. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development stages.

The growing body of research on 2-(3-Methoxyphenyl)-1H-1,3-benzodiazole (CAS: 36677-36-8) underscores its potential as a versatile compound in chemical biology and drug discovery. Its diverse biological activities, coupled with favorable physicochemical properties, position it as an important subject for continued investigation in the pharmaceutical sciences.